4-(4-Bromophenyl)-4-oxobutanenitrile
Overview
Description
4-(4-Bromophenyl)-4-oxobutanenitrile, also known as 4-Bromobutynitrile, is an organic compound that is used in a variety of scientific research applications. It is a colorless liquid with a pungent odor, and is a derivative of butyronitrile. It is an important intermediate in the synthesis of many other compounds, and is used as a catalyst in various chemical reactions.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
4-(4-Bromophenyl)-4-oxobutanenitrile serves as a key starting material in synthesizing various heterocyclic compounds. These include the formation of aroylacrylic acids, pyridazinones, and furanones derivatives. Such compounds have potential applications in antibacterial activities, as demonstrated in research where they were tested for their effects against various bacteria (El-Hashash et al., 2015).
Development of Anticancer and Antiviral Agents
Research has indicated that derivatives of this compound can exhibit significant anticancer and antiviral activities. A study showed that specific compounds synthesized from this chemical showed promising results in molecular docking studies against SARS Coronavirus Main Proteinase and the Human Progesterone Receptor, indicating potential as therapeutic agents (Yaccoubi et al., 2022).
Photoluminescence Characteristics
Derivatives of this compound have been studied for their photoluminescence properties. These compounds, containing both a biphenyl group and a triphenylamine unit, exhibit green fluorescence, making them potential candidates for applications in fluorescence technologies and materials science (Li et al., 2011).
Synthesis of Novel Surfactants
In the field of chemistry, this compound has been utilized in the synthesis of new surfactants. A novel surfactant containing this compound was synthesized and showed properties such as forming large-diameter premicellar aggregations, which could be relevant in various industrial applications (Chen et al., 2013).
Mechanism of Action
Target of Action
Similar compounds have been known to exhibit diverse pharmacological effects, including potent antileishmanial and antimalarial activities
Mode of Action
It is known that similar compounds participate in suzuki–miyaura (sm) coupling reactions, which involve the formation of carbon-carbon bonds through a palladium-catalyzed process . This process involves the oxidative addition of electrophilic organic groups and the transmetalation of nucleophilic organic groups from boron to palladium .
Biochemical Pathways
Similar compounds are known to participate in suzuki–miyaura (sm) coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions
Pharmacokinetics
Similar compounds have been shown to have promising adme properties
Result of Action
Similar compounds have been shown to have potent antileishmanial and antimalarial activities
Action Environment
The broad application of similar compounds in suzuki–miyaura (sm) coupling reactions is due to their relatively stable nature and the mild and functional group tolerant reaction conditions
properties
IUPAC Name |
4-(4-bromophenyl)-4-oxobutanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c11-9-5-3-8(4-6-9)10(13)2-1-7-12/h3-6H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYGZSAQXYMVSOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CCC#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50542228 |
Source
|
| Record name | 4-(4-Bromophenyl)-4-oxobutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50542228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
51765-77-6 |
Source
|
| Record name | 4-(4-Bromophenyl)-4-oxobutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50542228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(4-bromophenyl)-4-oxobutanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(Tert-butoxycarbonylamino-methyl)-spiro[2.5]octane-1-carboxylic acid](/img/structure/B1338213.png)
